![molecular formula C16H12Cl2O2 B3080498 (2E)-1-(2,4-Dichlorophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one CAS No. 1085919-02-3](/img/structure/B3080498.png)
(2E)-1-(2,4-Dichlorophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
Overview
Description
(2E)-1-(2,4-Dichlorophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one, also known as curcumin, is a natural compound extracted from the turmeric plant. It has been widely studied for its potential therapeutic properties, including anti-inflammatory, antioxidant, and anticancer effects.
Scientific Research Applications
Crystal Structure Analysis
Research on compounds related to (2E)-1-(2,4-Dichlorophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one often focuses on crystal structure analysis. For instance, Yathirajan et al. (2007) and Butcher et al. (2007) have studied similar compounds, providing insights into their geometric parameters and molecular configurations, such as the trans configuration of the central double bond and the intermolecular hydrogen bonding patterns (Yathirajan et al., 2007) (Butcher et al., 2007).
Spectroscopic Characterization and Antimicrobial Study
Sadgir et al. (2020) conducted spectroscopic characterization of a related compound, including FT-IR, UV–visible, and NMR studies. Their research also included antimicrobial screening, demonstrating moderate activity against selected pathogens (Sadgir et al., 2020).
Vibrational Frequency Analysis and Hyperpolarizability
Mary et al. (2015) synthesized a related compound and analyzed its vibrational frequencies using HF and DFT methods. Their study also focused on hyperpolarizability and infrared intensities, providing valuable data on the compound's electronic properties (Mary et al., 2015).
Optical Nonlinearity and Potential Applications
Shetty et al. (2017) investigated the optical nonlinearity of related chalcone compounds, revealing their potential for applications in optical limiting. The study included the measurement of nonlinear refractive indices and the examination of their molecular geometry using DFT calculations (Shetty et al., 2017).
Charge Transfer Co-crystals
Zhao et al. (2017) engineered binary charge-transfer cocrystals involving related compounds, exploring their structures and optical properties. Their findings have implications for opto-electronic materials due to significant fluorescence red-shifts caused by charge-transfer interactions (Zhao et al., 2017).
properties
IUPAC Name |
(E)-1-(2,4-dichlorophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2O2/c1-20-16-5-3-2-4-11(16)6-9-15(19)13-8-7-12(17)10-14(13)18/h2-10H,1H3/b9-6+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCSPOJSUAFKXCJ-RMKNXTFCSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=CC(=O)C2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=C/C(=O)C2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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